(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine
Description
(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine, also known as EPM, is a synthetic compound with a wide range of applications in scientific research. It is a versatile compound, with the ability to be used in a variety of experiments, and is a popular choice among scientists due to its low toxicity and easy synthesis. This article will provide a comprehensive overview of EPM, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as (1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine, have been recognized for their pharmacological effects, including potent antileishmanial and antimalarial activities. A study highlighted the synthesis of hydrazine-coupled pyrazoles and their structural verification, which showed promising in vitro antipromastigote activity .
Fungicidal Properties
Pyrimidines, which are structurally related to pyrazoles, are extensively used in fungicides to control plant fungal diseases. This suggests that (1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine could potentially be applied in agricultural settings for the management of fungal infections .
Molecular Simulation Studies
The compound has been subjected to molecular simulation studies to justify its biological activity. Such studies help in understanding the interaction of the compound with biological targets, which is crucial for drug development .
Synthesis of New Heterocycles
Efforts have been made to produce new heterocycles using pyrazole scaffolds. These efforts include various chemical reactions that lead to the creation of novel compounds with potential applications in medicinal chemistry .
properties
IUPAC Name |
(1-ethyl-3-methylpyrazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-3-10-5-7(4-8)6(2)9-10/h5H,3-4,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGMVBQDEJONUNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methanamine | |
CAS RN |
848436-19-1 |
Source
|
| Record name | (1-ethyl-3-methyl-1H-pyrazol-4-yl)methylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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